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The table below consolidates key dissipation data for triflumizole and its metabolite from various crop

studies.

Crop &
Environment

Half-life (t₁/₂) in
Days

Final Residue at
Harvest (mg/kg)

Application
Dosage (g
a.i./ha)

Pre-Harvest
Interval (PHI) in
Days

Strawberry
(Greenhouse) [1]

1.6 - 2.2 days

(Triflumizole)

≤ 0.39 (Total

residues)

Information not

specified

5 - 10

Cucumber (Open
Field) [2]

2.3 - 40.8 days 0.07 (Triflumizole) 253 - 379.5 Information not

specified

Soil
(Greenhouse) [1]

4.3 - 6.1 days

(Triflumizole)

≤ 0.42 (Total

residues)

Information not

specified

-

Experimental Protocols and Methodologies

The following detailed methodologies are common across the cited studies for determining residue levels

and dissipation kinetics [3] [1] [2]:
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Sample Preparation: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is

the standard approach for extracting pesticide residues from crop and soil samples.
Instrumental Analysis: Residues are quantified using advanced chromatographic techniques:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [3] [2]
Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) [1]

Dissipation Kinetics: The decline in pesticide concentration over time is modeled using pseudo-
first-order kinetics. The half-life (t₁/₂) is calculated from the rate constant of this dissipation curve.

Risk Assessment: Dietary risk is evaluated by calculating the Risk Quotient (RQ) or Hazard Index
(HI), which compares estimated human exposure to established safety thresholds like the Acceptable

Daily Intake (ADI). Studies consistently report RQ and HI values below 1, indicating acceptable risk
levels [1] [2] [4].

The experimental workflow from field trial to risk assessment can be visualized as follows:
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Start: Field Trial Design

Pesticide Application
(According to GAP)

Sample Collection
(Over multiple time points)

Sample Preparation
(QuEChERS Extraction)

Instrumental Analysis
(LC-MS/MS or GC-MS/MS)

Data Processing &
Dissipation Modeling

Risk Assessment
(RQ/HI Calculation)
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Report: Half-life & Risk
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Key Comparisons and Regulatory Status

Fast Dissipation in Fruit: Triflumizole dissipates rapidly in strawberry fruit, with a short half-life of

under a week [1]. This is comparable to trends observed with other fungicides like tetraconazole in
apples, which dissipated faster when applied closer to harvest [3].

Longer Persistence in Soil and Cucumbers: The degradation process is slower in soil and on
cucumbers, indicating the significant influence of the crop and environmental matrix on pesticide

behavior [1] [2].
Low Dietary Risk: All cited studies conclude that the dietary risk from triflumizole residues in the

studied crops is low, with risk quotients significantly below levels of concern [1] [2].
Regulatory Status: It is important to note that triflumizole is not approved for use in the
European Union [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. behavior, residue distribution, and risk assessment of... Dissipation [link.springer.com]

2. behaviour and dietary risk assessment of boscalid... Dissipation [pubmed.ncbi.nlm.nih.gov]

3. Dissipation of Triazole Fungicides in Apples - PMC [pmc.ncbi.nlm.nih.gov]

4. Residue regulation and dissipation pattern of five typical ... [sciencedirect.com]

5. (Ref: NF 114 ) Triflumizole [sitem.herts.ac.uk]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s606805?utm_src=pdf-body-img
https://www.smolecule.com/products/s606805?utm_src=pdf-body
https://link.springer.com/article/10.1007/s11356-020-08034-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC12469479/
https://link.springer.com/article/10.1007/s11356-020-08034-6
https://pubmed.ncbi.nlm.nih.gov/29479706/
https://www.smolecule.com/products/s606805?utm_src=pdf-body
https://link.springer.com/article/10.1007/s11356-020-08034-6
https://pubmed.ncbi.nlm.nih.gov/29479706/
https://www.smolecule.com/products/s606805?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/665.htm
https://www.smolecule.com/products/s606805?utm_src=pdf-custom-synthesis
https://link.springer.com/article/10.1007/s11356-020-08034-6
https://pubmed.ncbi.nlm.nih.gov/29479706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12469479/
https://www.sciencedirect.com/science/article/abs/pii/S088915752500643X
https://sitem.herts.ac.uk/aeru/iupac/Reports/665.htm
https://www.smolecule.com/products/s606805?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Comparative Dissipation Kinetics of Triflumizole in Crops].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b606805#comparative-dissipation-kinetics-of-triflumizole-in-

crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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